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Compound of Interest

Compound Name: 2-(Benzyloxy)isonicotinic acid

Cat. No.: B1291896

CAS Number: 467236-25-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(benzyloxy)isonicotinic acid, a
heterocyclic building block with potential applications in medicinal chemistry and materials
science. While detailed experimental data on this specific compound is limited in publicly
available literature, this document consolidates the known information and provides a
framework for its synthesis, potential applications, and theoretical experimental workflows.

Physicochemical Properties

2-(Benzyloxy)isonicotinic acid is a derivative of isonicotinic acid, a key structural motif in
various pharmaceuticals. Its physicochemical properties, as gathered from chemical supplier
data, are summarized below.
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Property Value Source
CAS Number 467236-25-5 N/A
Molecular Formula C13H11NOs [1][2]
Molecular Weight 229.23 g/mol [11[2]
Appearance Not specified (likely a solid) N/A
Purity Typically =95% [3]
Storage Conditions :za:lzd in a dry environment at (2]

OC(=0)C1=Cc(OCcc2=CcCc=C
SMILES Code [1]
C=C2)=NC=C1

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(benzyloxy)isonicotinic
acid is not readily available in peer-reviewed literature, a plausible synthetic route can be
devised based on known chemical transformations and listed precursors. The most probable
method involves the nucleophilic substitution of 2-chloronicotinic acid with benzyl alcohol.

Proposed Synthetic Pathway

The synthesis is expected to proceed via a nucleophilic aromatic substitution reaction, where
the hydroxyl group of benzyl alcohol, acting as a nucleophile, displaces the chlorine atom on
the 2-position of the isonicotinic acid ring. This reaction is typically facilitated by a base to
deprotonate the benzyl alcohol, increasing its nucleophilicity.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.bldpharm.com/products/467236-25-5.html
https://patents.google.com/patent/CN101117332B/en
https://www.bldpharm.com/products/467236-25-5.html
https://patents.google.com/patent/CN101117332B/en
https://www.chemsrc.com/en/cas/467236-25-5_258809.html
https://www.bldpharm.com/products/467236-25-5.html
https://patents.google.com/patent/CN101117332B/en
https://www.bldpharm.com/products/467236-25-5.html
https://www.benchchem.com/product/b1291896?utm_src=pdf-body
https://www.benchchem.com/product/b1291896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

2-Chloronicotinic Acid
(CAS: 6313-54-8)

Benzyl Alcohol
(CAS: 100-51-6)

Reaction Conditions

Base (e.g., NaH, K2COs)

Solvent (e.g., DMF, DMSO) Heat (Optional)

Nucleophilic
Aromatic
Substitution

Products
Y

2-(Benzyloxy)isonicotinic Acid
> (CAS: 467236-25-5)

Salt Byproduct (e.g., NaCl, KCI)

Click to download full resolution via product page

Figure 1. Proposed synthesis of 2-(benzyloxy)isonicotinic acid.

Hypothetical Experimental Protocol

The following is a generalized, hypothetical protocol for the synthesis of 2-

(benzyloxy)isonicotinic acid. Researchers should optimize these conditions based on

laboratory-scale experiments.

Materials:

e 2-Chloronicotinic acid

e Benzyl alcohol
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e Sodium hydride (NaH) or Potassium carbonate (K2CO3)

¢ Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
e Hydrochloric acid (HCI), 1M solution

o Ethyl acetate

 Brine (saturated NaCl solution)

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

o To a stirred solution of benzyl alcohol (1.1 equivalents) in anhydrous DMF, add sodium
hydride (1.2 equivalents) portion-wise at 0°C under an inert atmosphere (e.g., nitrogen or
argon).

 Allow the mixture to stir at room temperature for 30 minutes.
e Add 2-chloronicotinic acid (1.0 equivalent) to the reaction mixture.

» Heat the reaction mixture to 80-100°C and monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and quench with water.
 Acidify the aqueous solution to pH 3-4 with 1M HCI.

o Extract the product with ethyl acetate (3 x 50 mL).

e Wash the combined organic layers with brine, dry over anhydrous Na=SOa4, and filter.

o Concentrate the solvent under reduced pressure to yield the crude product.

o Purify the crude product by recrystallization or column chromatography.

Experimental Workflow
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The general workflow for the synthesis and characterization of 2-(benzyloxy)isonicotinic acid
is outlined below.

Characterization (NMR, MS, IR) }—>®

Reaction Monitoring (TLC) }—P{ Aqueous Workup & Extraction }—P{ Purification (ChromalographleecrysIaHizalion)}—>

D

Reaction Setup }—>

Click to download full resolution via product page

Figure 2. General experimental workflow for synthesis and characterization.

Potential Applications and Biological Relevance

Direct evidence for the biological activity of 2-(benzyloxy)isonicotinic acid is not extensively
documented in current literature. However, its structural similarity to other isonicotinic acid
derivatives suggests its potential as a key intermediate in the synthesis of novel therapeutic
agents.

Isonicotinic acid and its derivatives are known to exhibit a wide range of biological activities,
including antitubercular, anti-inflammatory, and anticancer properties. For example, isoniazid, a
primary drug for tuberculosis treatment, is a derivative of isonicotinic acid. It is plausible that 2-
(benzyloxy)isonicotinic acid could serve as a scaffold for the development of new drugs in
these areas.

Hypothetical Signaling Pathway Involvement

Given the known anti-inflammatory and anticancer activities of some isonicotinic acid
derivatives, one could hypothesize that compounds derived from 2-(benzyloxy)isonicotinic
acid might interact with signaling pathways involved in inflammation and cell proliferation, such
as the NF-kB or MAPK pathways.
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Figure 3. Hypothetical inhibition of the NF-kB signaling pathway.
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Conclusion

2-(Benzyloxy)isonicotinic acid is a chemical building block with significant potential for use in
the synthesis of novel compounds with diverse applications, particularly in the pharmaceutical
industry. While specific data on this compound is scarce, its structural relationship to a well-
established class of bioactive molecules makes it a compound of interest for further research
and development. The proposed synthetic route and workflows in this guide provide a starting
point for researchers to explore the chemistry and potential applications of this compound.
Future studies are warranted to fully characterize 2-(benzyloxy)isonicotinic acid and to
investigate its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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